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Compound of Interest

Compound Name: Calcium iodate hexahydrate

Cat. No.: B592682

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the differential thermal analysis
(DTA) of calcium iodate hexahydrate (Ca(103)2:-6H20). It details the thermal decomposition
pathway, presents quantitative data from experimental studies, outlines a detailed experimental
protocol, and includes visualizations of the key processes. This document is intended to serve
as a valuable resource for professionals working in materials science, pharmaceuticals, and
related fields where an understanding of the thermal behavior of hydrated salts is crucial.

Introduction to the Thermal Behavior of Calcium
lodate Hexahydrate

Calcium iodate hexahydrate is an inorganic compound that finds applications in various
fields, including as a source of iodine in animal feed and as an oxidizing agent. Its thermal
stability and decomposition characteristics are of significant interest for its storage, handling,
and potential use in thermally activated processes. Differential thermal analysis (DTA) is a
powerful thermoanalytical technique used to investigate the thermal properties of materials. It
measures the temperature difference between a sample and an inert reference as they are
subjected to a controlled temperature program. This allows for the detection of physical and
chemical changes that involve the absorption or release of heat, such as phase transitions,
dehydration, and decomposition.
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When subjected to heating, calcium iodate hexahydrate undergoes a multi-step thermal
decomposition process. The initial stages involve the loss of its six molecules of water of
hydration, followed by the decomposition of the anhydrous calcium iodate at higher
temperatures. Understanding the precise temperatures and energetics of these events is
critical for its practical applications.

Quantitative Data from Thermal Analysis

The thermal decomposition of calcium iodate hexahydrate has been investigated using
techniques such as Differential Thermal Analysis (DTA) and Thermogravimetric Analysis (TGA).
The following tables summarize the key quantitative data obtained from these studies. It is
important to note that the data for the hexahydrate is based on studies of an iron-doped
sample, which may influence the transition temperatures.

Table 1: DTA and TGA Data for Fe-Doped Calcium lodate Hexahydrate

Peak Temperature . .
Weight Loss Corresponding
Thermal Event Temperature Range (°C) .
(%) (TGA) Species Lost
(°C) (DTA) (TGA)
Dehydration
140 (Endotherm) 100 - 180 ~11 ~3 H20
(Step 1)
Dehydration
220 (Endotherm) 180 - 260 ~11 ~3 H20
(Step 2)
Decomposition 560 (Exotherm) 520 - 600 ~48 0Oz I2

Data extracted from the study by Shitole and Saraf (2001).

Table 2: DTA and TGA Data for Undoped Calcium lodate Monohydrate
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Peak Temperature . .
Weight Loss Corresponding
Thermal Event Temperature Range (°C) .
(%) (TGA) Species Lost
(°C) (DTA) (TGA)
Dehydration 180 (Endotherm) 150 - 220 ~4.5 1 H20
Decomposition 550 (Exotherm) 510 - 590 ~49 02, I2

Data for the monohydrate is provided for comparative purposes, extracted from the study by
Shitole and Saraf (2001).

Thermal Decomposition Pathway

The thermal decomposition of calcium iodate hexahydrate proceeds through a series of
distinct steps. The initial endothermic peaks observed in the DTA curve correspond to the
removal of the water of hydration. This dehydration occurs in two main stages. The final, highly
exothermic peak at a much higher temperature represents the decomposition of the anhydrous
calcium iodate.

The proposed thermal decomposition pathway is as follows:

» Dehydration (Step 1): The first endothermic event involves the loss of three of the six water
molecules to form a lower hydrate.

o Ca(l03)2:6H20(s) — Ca(l03)2:3H20(s) + 3H20(g)

o Dehydration (Step 2): The second endothermic event corresponds to the removal of the
remaining three water molecules to yield the anhydrous salt.

o Ca(l0s3)2:3H20(s) —~ Ca(l03)z(s) + 3H20(g)

o Decomposition: At a significantly higher temperature, the anhydrous calcium iodate
decomposes in an exothermic reaction. The decomposition of metal iodates can be complex,
but a plausible reaction involves the formation of the metal oxide, iodine vapor, and oxygen
gas.

o 2Ca(l03)2(s) — 2Ca0(s) + 2I2(g) + 502(g)
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The following diagram illustrates this decomposition pathway:

~100-180°C ~180-260°C ~520-600°C
Ca(103)2-6H:0 (s) -8H:0 Ca(103)2:3H:0 (s) -8H20 Ca(lOs): (s) Decomposition Ca0 (s) + I2(g) + 02(q) )

Click to download full resolution via product page
Caption: Thermal decomposition pathway of calcium iodate hexahydrate.

Experimental Protocols

This section outlines a typical experimental protocol for conducting a DTA-TGA analysis of
calcium iodate hexahydrate.

4.1. Instrumentation

A simultaneous DTA-TGA instrument is recommended for comprehensive analysis. Key
components include:

A sensitive microbalance for TGA measurements.

A furnace capable of reaching at least 800°C with a programmable temperature controller.

A sample and reference crucible holder with thermocouples for DTA measurements.

A gas delivery system for controlling the atmosphere.

Data acquisition and analysis software.
4.2. Sample Preparation
» Obtain a high-purity sample of calcium iodate hexahydrate.

« |If the sample consists of large crystals, gently grind it to a fine, homogeneous powder using
an agate mortar and pestle. This ensures uniform heat distribution.

o Accurately weigh approximately 5-10 mg of the powdered sample into the sample crucible
(typically alumina or platinum).
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4.3. DTA-TGA Measurement Procedure

» Place the sample crucible and an empty reference crucible (of the same material and mass)
onto the DTA-TGA sample holder.

e Purge the furnace with an inert gas, such as nitrogen or argon, at a constant flow rate (e.g.,
50-100 mL/min) for a sufficient time to ensure an inert atmosphere.

e Program the temperature controller to heat the sample from ambient temperature to
approximately 700°C at a constant heating rate (e.g., 10°C/min).

« Initiate the DTA-TGA measurement, simultaneously recording the sample weight, sample
temperature, and the differential temperature as a function of the programmed temperature.

o After the experiment is complete, allow the furnace to cool down to room temperature.

e Analyze the resulting DTA and TGA curves to determine the peak temperatures, temperature
ranges of thermal events, and the corresponding weight losses.

The general workflow for this experimental procedure is depicted below:
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Sample Preparation

Grind Ca(l03)2:6H20 to a fine powder

Weigh 5-10 mg of sample into crucible

Instrument Setup

Place sample and reference crucibles in holder

Purge furnace with inert gas

Program temperature profile (e.g., 10°C/min to 700°C)

Analysis

[Start DTA-TGA measuremena

Record Weight, T, and AT vs. Time/Temperature

N J
Data Analysis

Analyze DTA and TGA curves

Determine peak temperatures, weight loss, and thermal events

Click to download full resolution via product page

Caption: General experimental workflow for DTA-TGA analysis.
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Conclusion

The differential thermal analysis of calcium iodate hexahydrate reveals a distinct multi-step
thermal decomposition process. The initial endothermic events are attributed to a two-stage
dehydration process, followed by a high-temperature exothermic decomposition of the
anhydrous salt. The quantitative data and the decomposition pathway outlined in this guide
provide a foundational understanding for professionals working with this compound. The
detailed experimental protocol offers a practical framework for conducting reliable and
reproducible thermal analysis. This in-depth technical guide serves as a critical resource for the
effective characterization and utilization of calcium iodate hexahydrate in various scientific
and industrial applications.

 To cite this document: BenchChem. [In-Depth Technical Guide: Differential Thermal Analysis
(DTA) of Calcium lodate Hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592682#differential-thermal-analysis-dta-of-calcium-
iodate-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b592682?utm_src=pdf-body
https://www.benchchem.com/product/b592682?utm_src=pdf-body
https://www.benchchem.com/product/b592682#differential-thermal-analysis-dta-of-calcium-iodate-hexahydrate
https://www.benchchem.com/product/b592682#differential-thermal-analysis-dta-of-calcium-iodate-hexahydrate
https://www.benchchem.com/product/b592682#differential-thermal-analysis-dta-of-calcium-iodate-hexahydrate
https://www.benchchem.com/product/b592682#differential-thermal-analysis-dta-of-calcium-iodate-hexahydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b592682?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

